Cas no 1158750-51-6 (1-methyl-1,7-diazaspiro[4.5]decane)

• Product Name: 1-methyl-1,7-diazaspiro[4.5]decane
• CAS No: 1158750-51-6
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 832072
• PubChem ID: 73013465
• Update Time: 2025-05-21

1-methyl-1,7-diazaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 1,7-Diazaspiro[4.5]decane, 1-Methyl-
• 1-METHYL-1,7-DIAZASPIRO[4.5]DECANE
• 1-methyl-1,9-diazaspiro[4.5]decane
• 1,7-Diazaspiro[4.5]decane,1-methyl-
• 1-methyl-1,7-diazaspiro[4.5]decane

• Inchi： 1S/C9H18N2/c1-11-7-3-5-9(11)4-2-6-10-8-9/h10H,2-8H2,1H3
• InChI Key： FOUJBNXTNMXZIX-UHFFFAOYSA-N
• SMILES： N1(C)CCCC21CNCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 1-methyl-1,7-diazaspiro[4.5]decane

1-Methyl-1,7-Diazaspiro[4.5]Decane: A Comprehensive Overview

The compound 1-methyl-1,7-diazaspiro[4.5]decane (CAS No. 1158750-51-6) is a unique organic structure that has garnered significant attention in the fields of organic chemistry and materials science. This spirocyclic compound, characterized by its fused ring system and nitrogen atoms, exhibits intriguing chemical properties that make it a subject of interest for both academic research and industrial applications.

Structural Insights and Chemical Properties

The molecular structure of 1-methyl-1,7-diazaspiro[4.5]decane consists of two fused rings: a four-membered ring and a five-membered ring, with two nitrogen atoms positioned at the 1 and 7 positions. This spiro arrangement creates a rigid framework that imparts unique electronic and steric properties to the molecule. Recent studies have highlighted the compound's ability to act as a versatile building block in organic synthesis, particularly in the construction of complex heterocyclic systems.

Synthesis and Characterization

The synthesis of 1-methyl-1,7-diazaspiro[4.5]decane involves a multi-step process that typically begins with the formation of a suitable precursor. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution reactions, to achieve this target molecule efficiently. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in confirming the compound's structure and analyzing its conformational preferences.

Applications in Organic Chemistry

One of the most promising applications of 1-methyl-1,7-diazaspiro[4.5]decane lies in its use as an intermediate in the synthesis of bioactive compounds. Its rigid spirocyclic framework can serve as a scaffold for constructing molecules with desired pharmacological properties. Recent research has demonstrated its potential in drug design, particularly in the development of agents targeting specific biological pathways.

Recent Research Findings

Recent studies have explored the reactivity of 1-methyl-1,7-diazaspiro[4.5]decane under various reaction conditions. For instance, investigations into its participation in cycloaddition reactions have revealed its ability to form stable adducts with dienophiles, opening new avenues for the construction of complex architectures. Additionally, computational studies have provided insights into the electronic properties of this compound, further enhancing our understanding of its reactivity.

Environmental Considerations and Safety

While 1-methyl-1,7-diazaspiro[4.5]decane exhibits remarkable chemical versatility, it is essential to consider its environmental impact and safety profile. Research into its degradation pathways under different environmental conditions is ongoing to ensure sustainable practices in its production and use.

Conclusion

In summary, 1-methyl-1,7-diazaspiro[4.5]decane (CAS No. 1158750-51-6) stands out as a fascinating compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it a valuable tool in organic synthesis and materials science. As research continues to uncover new aspects of this compound's properties and potential uses, it is poised to play an increasingly important role in both academic and industrial settings.